Cas no 1408075-83-1 (ethyl cis-3-amino-1-methyl-cyclobutanecarboxylate)

• Product Name: ethyl cis-3-amino-1-methyl-cyclobutanecarboxylate
• CAS No: 1408075-83-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 3163365
• PubChem ID: 72207710
• Update Time: 2024-11-04

ethyl cis-3-amino-1-methyl-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl cis-3-Amino-1-methylcyclobutanecarboxylate hydrochloride
• ethyl cis-3-amino-1-methyl-cyclobutanecarboxylate
• SCHEMBL23164106
• P15695
• AKOS025290266
• CS-0184539
• 1408278-18-1
• Cyclobutanecarboxylic acid, 3-amino-1-methyl-, ethyl ester, cis-
• cis-Ethyl 3-amino-1-methylcyclobutanecarboxylate
• AS-52807
• MFCD23105925
• CS-0049398
• Ethyl trans-3-amino-1-methyl-cyclobutanecarboxylate
• EN300-7378909
• ethyl (1s,3r)-3-amino-1-methylcyclobutane-1-
• DTXSID801172989
• Ethyl cis-3-amino-1-methylcyclobutanecarboxylate
• Trans-Ethyl 3-amino-1-methylcyclobutanecarboxylate
• PB35444
• 1822972-08-6
• ethyl (1s,3r)-3-amino-1-methylcyclobutane-1-carboxylate
• SCHEMBL23164107
• SCHEMBL25475874
• 1408075-83-1
• ethyl 3-amino-1-methylcyclobutane-1-carboxylate
• EN300-6839054
• SB20568

• Inchi： 1S/C8H15NO2/c1-3-11-7(10)8(2)4-6(9)5-8/h6H,3-5,9H2,1-2H3
• InChI Key： NKIDITHWVZAHFD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CC(C1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų